Cas no 443642-41-9 (7H-Pyrrolo[2,3-d]pyrimidine-2,4-diamine,N4-cyclopropyl-7-(2-C-methyl-b-D-ribofuranosyl)-)

7H-Pyrrolo[2,3-d]pyrimidine-2,4-diamine,N4-cyclopropyl-7-(2-C-methyl-b-D-ribofuranosyl)- structure
443642-41-9 structure
Product Name:7H-Pyrrolo[2,3-d]pyrimidine-2,4-diamine,N4-cyclopropyl-7-(2-C-methyl-b-D-ribofuranosyl)-
CAS No:443642-41-9
MF:C15H21N5O4
MW:335.358342885971
CID:328867
Update Time:2024-01-28

7H-Pyrrolo[2,3-d]pyrimidine-2,4-diamine,N4-cyclopropyl-7-(2-C-methyl-b-D-ribofuranosyl)- Chemical and Physical Properties

Names and Identifiers

    • 7H-Pyrrolo[2,3-d]pyrimidine-2,4-diamine,N4-cyclopropyl-7-(2-C-methyl-b-D-ribofuranosyl)-
    • N4-Cyclopropyl-7-(2-C-methyl-beta-D-ribofuranosyl)-7H-pyrrolo[2,3-d]pyrimidine-2,4-diamine
    • 7H-Pyrrolo[2,3-d]pyrimidine-2,4-diamine, N4-cyclopropyl-7-(2-C-methyl-β-D-ribofuranosyl)-
    • Inchi: 1S/C15H21N5O4/c1-15(23)10(22)9(6-21)24-13(15)20-5-4-8-11(17-7-2-3-7)18-14(16)19-12(8)20/h4-5,7,9-10,13,21-23H,2-3,6H2,1H3,(H3,16,17,18,19)/t9-,10-,13-,15-/m1/s1
    • InChI Key: NGVAIZQNFZJAOC-HMYIPDOQSA-N
    • SMILES: O1[C@H](CO)[C@@H](O)[C@@](C)(O)[C@@H]1N1C2C(C=C1)=C(NC1CC1)N=C(N)N=2

Computed Properties

  • Exact Mass: 335.159
  • Monoisotopic Mass: 335.159
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 481
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 139A^2
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